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Compound of Interest

Compound Name: Diethylene glycol diacetate

Cat. No.: B166463

Essential Safety and Handling Guide for
Diethylene Glycol Diacetate

This guide provides immediate and essential safety protocols, operational plans, and disposal
information for the handling of Diethylene glycol diacetate. It is intended for researchers,
scientists, and professionals in drug development to ensure safe laboratory practices.

Hazard Overview

Diethylene glycol diacetate is a combustible liquid that may cause irritation to the eyes, skin,
and respiratory tract.[1] Ingestion can lead to more severe effects, including stupor or coma.[2]
[3] It is crucial to handle this chemical with appropriate care and the personal protective
equipment outlined below.

Personal Protective Equipment (PPE)

Proper PPE is mandatory to prevent exposure when handling Diethylene glycol diacetate.
The following equipment should be used:

e Eye and Face Protection: Wear tightly fitting safety goggles or chemical safety goggles that
conform to EU EN166 or OSHA 29 CFR 1910.133 standards.[1][2] A face shield may also be
appropriate for splash protection.[3]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b166463?utm_src=pdf-interest
https://www.benchchem.com/product/b166463?utm_src=pdf-body
https://www.benchchem.com/product/b166463?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/55260.pdf
https://www.echemi.com/sds/ethyleneglycoldiacetate-pid_Seven1158.html
https://cameochemicals.noaa.gov/chris/EGY.pdf
https://www.benchchem.com/product/b166463?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/55260.pdf
https://www.echemi.com/sds/ethyleneglycoldiacetate-pid_Seven1158.html
https://cameochemicals.noaa.gov/chris/EGY.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166463?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

o Skin Protection: Chemical-resistant gloves are required to prevent skin contact.[1][2] Always
inspect gloves for integrity before use.[2][4] Wear protective clothing, such as a lab coat or a
chemical-resistant apron, to prevent skin exposure.[1][5]

o Respiratory Protection: Work in a well-ventilated area to keep airborne concentrations low.[1]
If ventilation is inadequate, exposure limits are exceeded, or irritation is experienced, use a
NIOSH/MSHA or European Standard EN 149 approved respirator with an appropriate filter
for organic vapors.[1][6]

Quantitative Data Summary

The following table summarizes key quantitative data for Diethylene glycol diacetate for easy

reference.
Property Value
Molecular Formula C6H1004

Molecular Weight 146.14 g/mol [7]
Boiling Point 190-191°C (374-375.8°F)[1][7]
Flash Point 82 - 88°C (179.6 - 191°F)[1][5]

Autoignition Temperature

481 - 482°C (897.8 - 899.6°F)[1][5]

Density

1.104 g/cm3[1]

Vapor Pressure

<1 mm Hg @ 25°C[1]

Solubility in Water

160 g/L (20°C)[1]

Lower Explosion Limit

1.6%[1][5]

Upper Explosion Limit

8.4%[1][5]

Operational Plan: Safe Handling and Storage

Handling:

o Ensure adequate ventilation in the handling area.[1][2]
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o Wear all required personal protective equipment as specified above.[4]

» Avoid contact with skin and eyes.[1][2]

o Keep the chemical away from heat, sparks, open flames, and other ignition sources.[1][4]
e Use non-sparking tools and explosion-proof equipment.[2]

e Wash hands thoroughly after handling.[1]

e Do not eat, drink, or smoke in the work area.[5]

Storage:

Store in a tightly closed container.[1]

Keep in a cool, dry, and well-ventilated area.[1][7]

Store away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[1][5]

Keep away from sources of ignition.[1][8]

Emergency and Disposal Plan

First-Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[1][4]

» Skin Contact: Remove contaminated clothing and flush the skin with plenty of water for at
least 15 minutes. If irritation develops or persists, get medical aid.[1]

 Inhalation: Move the victim to fresh air immediately. If breathing is difficult, give oxygen. If not
breathing, provide artificial respiration and seek immediate medical attention.[1][2]

« Ingestion: If the victim is conscious and alert, give 2-4 cupfuls of milk or water. Do not induce
vomiting. Never give anything by mouth to an unconscious person and seek immediate
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medical aid.[1][2]

Spill Response:

Evacuate personnel to a safe area and ensure adequate ventilation.[2]

o Eliminate all sources of ignition.[9]

o Wear appropriate PPE, including respiratory protection, gloves, and safety goggles.[2]
» Contain the spill using inert materials like vermiculite, sand, or earth.[1]

» Collect the absorbed material using non-sparking tools and place it in a suitable, closed
container for disposal.[2][9]

Disposal:

o Waste material must be disposed of in accordance with federal, state, and local
environmental regulations.[1][10]

|t may be possible to burn the chemical in a chemical incinerator equipped with an
afterburner and scrubber.[10]

o Consult with waste disposal services to ensure complete and accurate classification and
disposal.[8]

Experimental Workflow: Chemical Spill Response
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Workflow for Diethylene Glycol Diacetate Spill

Spill Detected

Evacuate Immediate Area
Alert Personnel

Assess Spill Size & Risk

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Eliminate Ignition Sources

Ensure Adequate Ventilation

Contain Spill with
Inert Absorbent Material

Collect Absorbed Material
with Non-Sparking Tools

Place in Labeled, Sealed
Container for Disposal

Decontaminate Area
& Equipment

Spill Secured

Click to download full resolution via product page

Caption: Logical workflow for responding to a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Personal protective equipment for handling Diethylene
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b166463?utm_src=pdf-custom-synthesis
https://pim-resources.coleparmer.com/sds/55260.pdf
https://www.echemi.com/sds/ethyleneglycoldiacetate-pid_Seven1158.html
https://cameochemicals.noaa.gov/chris/EGY.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/document.aspx
https://www.fishersci.com/store/msds?partNumber=AC176220100&countryCode=US
https://www.fishersci.com/store/msds?partNumber=AAL1068214&productDescription=DIETHLENE+GLYCOL+DIACRYLAT+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/article/ethylene-glycol-diacetate-an-overview.htm
https://www.chemicalbook.com/article/ethylene-glycol-diacetate-an-overview.htm
https://www.atamanchemicals.com/ethylene-glycol-diacetate_u25582/
https://cameochemicals.noaa.gov/chemical/8661
https://cameochemicals.noaa.gov/chemical/8661
https://www.tcichemicals.com/BE/en/sds/E0109_EU_6N.pdf
https://www.benchchem.com/product/b166463#personal-protective-equipment-for-handling-diethylene-glycol-diacetate
https://www.benchchem.com/product/b166463#personal-protective-equipment-for-handling-diethylene-glycol-diacetate
https://www.benchchem.com/product/b166463#personal-protective-equipment-for-handling-diethylene-glycol-diacetate
https://www.benchchem.com/product/b166463#personal-protective-equipment-for-handling-diethylene-glycol-diacetate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166463?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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